![molecular formula C10H11NO2 B13649950 Methyl 6,7-dihydro-5H-cyclopenta[b]pyridine-4-carboxylate](/img/structure/B13649950.png)
Methyl 6,7-dihydro-5H-cyclopenta[b]pyridine-4-carboxylate
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Overview
Description
Methyl 6,7-dihydro-5H-cyclopenta[b]pyridine-4-carboxylate is a heterocyclic compound that belongs to the class of cyclopenta[b]pyridines. These compounds are known for their diverse biological activities and are often used as intermediates in the synthesis of various pharmaceuticals and agrochemicals .
Preparation Methods
Synthetic Routes and Reaction Conditions
One of the common methods for synthesizing 6,7-dihydro-5H-cyclopenta[b]pyridine derivatives involves the multicomponent condensation of malononitrile, hydrogen sulfide, aldehydes, 1-(cyclopent-1-en-1-yl)pyrrolidine, and alkylating agents . This reaction typically occurs under mild conditions with the use of a base such as triethylamine (Et3N). The reaction proceeds through a series of steps including the formation of cyanothioacetamide, Knoevenagel condensation, Stork alkylation, and intramolecular cyclotransamination .
Industrial Production Methods
Industrial production methods for such compounds often involve scalable and efficient synthetic routes. For instance, the use of manganese-catalyzed oxidation of 2,3-cyclopentenopyridine analogues in water has been reported to yield high purity products with excellent chemoselectivity .
Chemical Reactions Analysis
Types of Reactions
Methyl 6,7-dihydro-5H-cyclopenta[b]pyridine-4-carboxylate can undergo various chemical reactions including:
Oxidation: Direct oxidation using manganese catalysts and t-butyl hydroperoxide (t-BuOOH) in water.
Substitution: Reactions involving nucleophilic substitution where the pyridine ring can be functionalized with different substituents.
Common Reagents and Conditions
Oxidation: Mn(OTf)2 as a catalyst and t-BuOOH as an oxidant at 25°C in water.
Substitution: Alkylating agents such as 1,2-dibromoethane or benzyl chloride in the presence of a base like Et3N.
Major Products Formed
The major products formed from these reactions include various substituted cyclopenta[b]pyridine derivatives, which can be further functionalized for specific applications .
Scientific Research Applications
Comparison with Similar Compounds
Similar Compounds
6,7-Dihydro-5H-cyclopenta[b]pyridine-3-carbonitrile: Known for its use as a corrosion inhibitor.
6,7-Dihydro-5-methyl-5H-cyclopenta[b]pyrazine: Exhibits biological activities and is used in drug storage packaging.
Properties
Molecular Formula |
C10H11NO2 |
---|---|
Molecular Weight |
177.20 g/mol |
IUPAC Name |
methyl 6,7-dihydro-5H-cyclopenta[b]pyridine-4-carboxylate |
InChI |
InChI=1S/C10H11NO2/c1-13-10(12)8-5-6-11-9-4-2-3-7(8)9/h5-6H,2-4H2,1H3 |
InChI Key |
ATEDYMWESMEOCN-UHFFFAOYSA-N |
Canonical SMILES |
COC(=O)C1=C2CCCC2=NC=C1 |
Origin of Product |
United States |
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